Cas no 891114-61-7 (4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide)

• Product Name: 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• CAS No: 891114-61-7
• MF: C₁₉H₁₄N₆O₃
• MW: 374.35286283493
• CID: 6076103
• PubChem ID: 7532203
• Update Time: 2025-07-19

4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• Benzamide, 4-methyl-3-nitro-N-[3-(1,2,4-triazolo[4,3-b]pyridazin-6-yl)phenyl]-
• AKOS024654390
• 4-methyl-3-nitro-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• 891114-61-7
• F2508-0069
• 4-methyl-3-nitro-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
• N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-4-methyl-3-nitrobenzamide

• Inchi： 1S/C19H14N6O3/c1-12-5-6-14(10-17(12)25(27)28)19(26)21-15-4-2-3-13(9-15)16-7-8-18-22-20-11-24(18)23-16/h2-11H,1H3,(H,21,26)
• InChI Key： KQJSVDFJSWYGCI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN3C=NN=C3C=C2)=C1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 374.11273833g/mol
• Monoisotopic Mass: 374.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide

Comprehensive Overview of 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS No. 891114-61-7)

The compound 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS No. 891114-61-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,2,4-triazolo[4,3-b]pyridazine core and the nitrobenzamide moiety, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or a modulator of specific biological pathways, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown a heightened interest in heterocyclic compounds like 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide, owing to their diverse pharmacological properties. Searches for terms such as "kinase inhibitors," "triazolopyridazine derivatives," and "nitrobenzamide applications" have surged, reflecting the compound's relevance in cutting-edge research. Its CAS No. 891114-61-7 is frequently queried in chemical databases, underscoring its importance as a reference material for synthetic chemists and pharmacologists.

The synthesis of 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide involves multi-step organic reactions, often starting with the construction of the 1,2,4-triazolo[4,3-b]pyridazine scaffold, followed by coupling with the appropriately substituted nitrobenzamide fragment. This process highlights the compound's complexity and the need for precise control over reaction conditions to achieve high yields and purity. Such synthetic challenges are a common topic in academic forums and research publications, where professionals discuss optimization strategies and alternative routes.

From a pharmacological perspective, the nitro group and the triazolopyridazine ring in 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide are believed to contribute to its bioactivity. These functional groups are often associated with electron-withdrawing effects and hydrogen-bonding interactions, which can enhance binding affinity to biological targets. This aligns with the current trend in drug design, where researchers prioritize molecules with improved selectivity and reduced off-target effects. Queries like "how does nitrobenzamide interact with enzymes" or "triazolopyridazine in drug design" are frequently encountered in scientific literature and online discussions.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern medicine. The structural uniqueness of 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide may offer novel mechanisms of action, making it a subject of studies aimed at overcoming resistance in cancers or infectious diseases. This aspect is particularly relevant given the rising global concern over antimicrobial resistance (AMR) and the need for innovative therapeutic agents.

In addition to its biomedical applications, 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide is also of interest in material science. Its conjugated system and aromatic rings suggest potential utility in the development of organic semiconductors or fluorescent probes. Searches for "organic electronic materials" and "fluorescent heterocycles" often intersect with discussions about similar compounds, highlighting the interdisciplinary appeal of this molecule.

Safety and handling of 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS No. 891114-61-7) are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions should always be taken when handling any chemical compound. Researchers frequently search for "safe handling of nitrobenzamides" and "stability of triazolopyridazine derivatives," emphasizing the need for comprehensive safety data and guidelines.

The future of 4-methyl-3-nitro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide research looks promising, with ongoing investigations into its mechanistic details and therapeutic potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative drug candidates and advanced organic synthesis. Its CAS No. 891114-61-7 will undoubtedly appear in more patents and publications, solidifying its place in the annals of chemical and pharmaceutical research.